Cas no 334757-72-1 (2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid)

2-beta-Carboxyethylamino-4-aminobenzenesulfonic acid is a sulfonated aromatic compound featuring both carboxyl and amino functional groups, making it a versatile intermediate in organic synthesis and dye manufacturing. Its structure enables strong reactivity in coupling reactions, particularly in the production of azo dyes and other colorants. The presence of sulfonic and carboxyl groups enhances water solubility, facilitating applications in aqueous formulations. This compound is valued for its stability under acidic conditions and its ability to form stable diazonium salts, which are critical for dye fixation. Its dual-functional design also allows for further derivatization, broadening its utility in specialized chemical processes.
2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid structure
334757-72-1 structure
Product Name:2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid
CAS No:334757-72-1
MF:C9H12N2O5S
MW:260.266981124878
CID:67718
PubChem ID:18347869
Update Time:2025-10-28

2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(Carboxyethyl)Amino Benzene Sulfonic Acid
    • 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid
    • N-(5-Amino-2-sulfophenyl)-beta-alanine
    • 2-β-Carboxyethylamino-4-aminobenzenesulfonicacid
    • 4-amino-2-(2-carboxyethyl)amino benzene sulfonic acid
    • 5-amino-2-sulphonic-N-ethylacetatic-aniline
    • 334757-72-1
    • J-019205
    • 3-(5-amino-2-sulfophenylamino)propanoic acid
    • 3-(5-amino-2-sulfoanilino)propanoic acid
    • 2-beta-Carboxyethylamino-4-aminobenzenesulfonic acid
    • (4-Carbamimidoylphenyl)aceticacid
    • SCHEMBL4603032
    • AKOS015963287
    • FT-0732460
    • AC-24992
    • Inchi: 1S/C9H12N2O5S/c10-6-1-2-8(17(14,15)16)7(5-6)11-4-3-9(12)13/h1-2,5,11H,3-4,10H2,(H,12,13)(H,14,15,16)
    • InChI Key: YLVKVGAKZMEMIU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1NCCC(=O)O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 260.04700
  • Monoisotopic Mass: 260.04669266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.610
  • PSA: 138.10000
  • LogP: 2.13710

2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid Pricemore >>

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Additional information on 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid

Recent Advances in the Study of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1)

The compound 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonic acid derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique chemical properties, which include high water solubility and the ability to form stable complexes with metal ions, making it a promising candidate for various biomedical applications.

One of the key areas of research involves the use of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid in the synthesis of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively conjugated with nanoparticles to enhance the bioavailability and specificity of anticancer drugs. The study reported a significant reduction in tumor growth in murine models, with minimal off-target effects, highlighting the compound's potential in oncology.

Another recent investigation, detailed in a 2024 article in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Gram-positive pathogens, suggesting a potential role in addressing the global antibiotic resistance crisis.

In addition to its therapeutic applications, 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid has also been investigated for its utility in diagnostic imaging. A 2023 study in the journal Chemical Communications described the development of a fluorescent probe based on this compound, which demonstrated high selectivity for reactive oxygen species (ROS) in cellular environments. This innovation could pave the way for new tools in the early detection of oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid-based compounds. Researchers are currently working on improving the yield and purity of these derivatives, as well as addressing potential toxicity concerns. Future studies are expected to focus on structure-activity relationships (SAR) to further refine the compound's pharmacological profile and expand its applications in medicine.

In conclusion, the ongoing research on 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1) underscores its versatility and potential in the chemical biology and pharmaceutical fields. From drug delivery to diagnostics, this compound continues to inspire innovative approaches to some of the most pressing challenges in modern medicine. As the body of evidence grows, it is likely that we will see even more groundbreaking applications emerge in the near future.

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